Cas no 897614-87-8 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(naphthalen-1-yl)acetamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(naphthalen-1-yl)acetamide
• CAS No: 897614-87-8
• MF: C₂₁H₁₉N₅O₂
• MW: 373.407863855362
• CID: 6477195
• Update Time: 2025-07-09

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(naphthalen-1-yl)acetamide
• 1-Naphthaleneacetamide, N-[[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]methyl]-

• Inchi： 1S/C21H19N5O2/c1-28-18-11-9-17(10-12-18)26-20(23-24-25-26)14-22-21(27)13-16-7-4-6-15-5-2-3-8-19(15)16/h2-12H,13-14H2,1H3,(H,22,27)
• InChI Key： JAUNJTNPOAKOMM-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2N(C3=CC=C(OC)C=C3)N=NN=2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.11±0.46(Predicted)

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(naphthalen-1-yl)acetamide

N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-2-(Naphthalen-1-Yl)Acetamide: A Comprehensive Overview

N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(naphthalen-1-yl)acetamide, commonly referred to by its CAS number 897614-87-8, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, physical properties, and most importantly, its applications in drug discovery and development.

The molecular structure of CAS 897614-87-8 is characterized by the presence of a tetrazole ring system, which is a five-membered heterocyclic compound containing four nitrogen atoms. This structural feature is significant because tetrazoles are known for their stability and ability to act as bioisosteres in drug design. The compound also incorporates a naphthalene moiety, which contributes to its hydrophobicity and potential for interactions with lipid-rich biological membranes.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry. For instance, researchers have demonstrated that tetrazoles can serve as effective scaffolds for designing inhibitors of various enzymes and receptors. In the case of CAS 897614-87-8, the tetrazole ring is attached to a 4-methoxyphenyl group, which introduces electron-donating effects that could enhance the compound's binding affinity to target proteins.

The synthesis of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(naphthalen-1-yl)acetamide involves a multi-step process that typically begins with the preparation of the tetrazole intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the naphthalene and methoxyphenyl groups. The exact synthetic pathway may vary depending on the starting materials and reagents used.

From a physical properties standpoint, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various biochemical assays where solubility is a critical factor.

In terms of biological activity, recent research has shown that CAS 897614-87-8 demonstrates potent inhibitory effects against certain kinases involved in cancer cell proliferation. For example, a study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the activity of Aurora kinases at low micromolar concentrations. Such findings underscore its potential as a lead compound for developing anti-cancer therapies.

Beyond its role in oncology research, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies indicate that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. These results suggest that it may have applications in treating inflammatory diseases such as arthritis or inflammatory bowel disease.

The development of novel drug delivery systems has also benefited from the unique properties of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-Ylmethyl}-2-(naphthalen-Yl)acetamide. Researchers have explored its use as a component in lipid-based nanoparticles designed to enhance drug bioavailability and reduce systemic toxicity.

In conclusion, CAS 897614-87- represents a promising candidate in the field of medicinal chemistry due to its versatile structure and diverse biological activities. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.